Cas no 1500219-23-7 (4-(2-fluoro-4-hydroxyphenyl)butanoic acid)

• Product Name: 4-(2-fluoro-4-hydroxyphenyl)butanoic acid
• CAS No: 1500219-23-7
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• CID: 6279676
• PubChem ID: 83699430
• Update Time: 2025-10-31

4-(2-fluoro-4-hydroxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-4-hydroxyphenyl)butanoic acid
• 1500219-23-7
• EN300-1821682

• Inchi： 1S/C10H11FO3/c11-9-6-8(12)5-4-7(9)2-1-3-10(13)14/h4-6,12H,1-3H2,(H,13,14)
• InChI Key： NHIYZAFIISBLHA-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CCCC(=O)O)O

Computed Properties

• Exact Mass: 198.06922237g/mol
• Monoisotopic Mass: 198.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols

Additional information on 4-(2-fluoro-4-hydroxyphenyl)butanoic acid

4-(2-Fluoro-4-Hydroxyphenyl)Butanoic Acid: A Comprehensive Overview

4-(2-Fluoro-4-Hydroxyphenyl)Butanoic Acid, identified by the CAS number 1500219-23-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure and properties, has been the subject of extensive research, particularly in recent years, due to its potential applications in drug development and material science.

The compound's name, 4-(2-fluoro-4-hydroxyphenyl)butanoic acid, suggests its structural composition: a butanoic acid moiety attached to a phenyl ring that is substituted with a fluoro group at the 2-position and a hydroxyl group at the 4-position. This structure contributes to its distinctive chemical properties, including its solubility, reactivity, and biological activity.

Recent studies have highlighted the importance of this compound in various biological systems. For instance, research has shown that 4-(2-fluoro-4-hydroxyphenyl)butanoic acid exhibits potential anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications. These findings are supported by in vitro experiments that demonstrate the compound's ability to inhibit pro-inflammatory cytokines and scavenge free radicals.

In addition to its biological significance, the synthesis of 1500219-23-7 has been optimized through advanced chemical methodologies. Researchers have developed efficient routes for the preparation of this compound, leveraging techniques such as Suzuki coupling and Stille cross-coupling reactions. These methods not only enhance the yield but also improve the purity of the product, which is crucial for its application in pharmaceutical research.

The structural versatility of 4-(2-fluoro-4-hydroxyphenyl)butanoic acid has also led to its exploration in materials science. Its ability to form stable complexes with metal ions has been exploited in the development of novel coordination polymers and metal-organic frameworks (MOFs). These materials hold potential applications in gas storage, catalysis, and sensing technologies.

In conclusion, 4-(2-fluoro-4-hydroxyphenyl)butanoic acid, or CAS No. 1500219-23-7, is a multifaceted compound with promising applications across diverse scientific domains. Its unique chemical properties and biological activities continue to attract researchers worldwide, driving innovation in both medicinal chemistry and materials science.